Cas no 31652-51-4 (Urea,N-propyl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-)

• Product Name: Urea,N-propyl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-
• CAS No: 31652-51-4
• MF: C₁₀H₁₆N₄O₃
• MW: 240.259041786194
• CID: 313656
• PubChem ID: 208119
• Update Time: 2025-04-19

Urea,N-propyl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Urea,N-propyl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-
• 1-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)-3-propylurea
• DTXSID20185540
• Urea, 1-propyl-3-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-
• 1-Propyl-3-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)urea
• 31652-51-4
• 1-(2,4-Diketo-1,3-dimethyl-1,2,3,4-tetrahydropyrimidin-6-yl)-3-propylurea

• Inchi： 1S/C10H16N4O3/c1-4-5-11-9(16)12-7-6-8(15)14(3)10(17)13(7)2/h6H,4-5H2,1-3H3,(H2,11,12,16)
• InChI Key： SUYUXFUKPDAORE-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C=C(NC(NCCC)=O)N1C)=O

Computed Properties

• Exact Mass: 240.12238
• Monoisotopic Mass: 240.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• PSA: 81.75